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Compound of Interest

Compound Name: 2-Chloro-6-nitropyridin-3-ol
CAS No.: 15206-27-6
Cat. No.: B3242520
Get Quote
. J

Executive Summary & Chemical Context

2-Chloro-6-nitropyridin-3-ol is a critical pharmacophore intermediate used frequently in the
synthesis of antiviral and anti-inflammatory agents. Its structural combination—a pyridine ring
substituted with a nitro group, a chlorine atom, and a hydroxyl group—presents a unique safety
profile.

While often handled as a stable solid, this compound possesses amphoteric properties (due to
the phenolic hydroxyl and pyridine nitrogen) and potential thermal instability (nitro group). It is
an aggressive irritant to mucous membranes and carries risks of acute toxicity upon ingestion
or inhalation.[1]

Standard Operating Principle: Treat this compound as a sensitizing toxicant. All handling must
prevent the generation of airborne dust and direct dermal contact.[2]

Hazard Identification & Risk Assessment

Before selecting PPE, the specific hazards must be quantified. This compound falls under the
GHS classification for Irritant and Acute Toxin.
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Hazard Profile Table

Hazard Class GHS Code Description Critical Implication

Strict hygiene; no
Harmful if swallowed.

Acute Toxicity (Oral) H302 open vessels outside
[2]
hood.
Skin H315 Causes skin irritation. Direct contact causes
Corrosion/Irritation [21[31[41[5] dermatitis/burns.

_ Goggles required;
o Causes serious eye
Eye Damage/Irritation H319 S safety glasses are
irritation.[2][3][4] ) o
insufficient.

) ) Dust inhalation is the
STOT - Single May cause respiratory ]
H335 S primary exposure
Exposure irritation.[2][3][4]
vector.

Do not heat above
N Decomposes to NOx, ]
Thermal Instability N/A 100°C without DSC
HCI, COx. )
testing.

PPE Selection Matrix (The "Why" Behind the Gear)

The selection of PPE for 2-Chloro-6-nitropyridin-3-ol is dictated by its physical state. The
solid phase presents a dust hazard; the solution phase presents a permeation hazard.

A. Respiratory Protection[1][2][5][6][7]1[8][9]

e Primary Control: Chemical Fume Hood (Certified face velocity > 100 fpm).

e Secondary Control (Solid Handling): If weighing outside a hood is unavoidable (not
recommended), a P100 particulate respirator is mandatory. Simple surgical masks offer zero
protection against pyridine-based dusts.

e Secondary Control (Solution Handling): If dissolved in organic solvents (DCM, THF), use a
half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges to capture potential HCI
off-gassing.
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B. Dermal Protection (Glove Permeation Logic)

Pyridine derivatives are notorious for permeating standard nitrile gloves over time.

« Incidental Contact (Solids):Nitrile (minimum 5 mil thickness). Change immediately if
contaminated.[4][5][6][7]

e Prolonged Contact (Solutions):

o In Acetone/Methanol: Double-glove Nitrile (outer) / Latex (inner) or use Silver
Shield/Laminate gloves.

o In DCM/Chloroform:PVA (Polyvinyl alcohol) or Laminate gloves are required. Standard
nitrile degrades in <5 minutes.

C. Ocular Protection[5][10]

o Standard: Chemical Splash Goggles (ANSI Z87.1 impact + splash rated).

o Prohibited: Standard safety glasses with side shields (insufficient for fine dust or liquid

splash).

D. Decision Logic Diagram

The following diagram illustrates the decision workflow for PPE selection based on
experimental conditions.
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Start: Handling 2-Chloro-6-nitropyridin-3-ol

Determine Physical State

Solid / Powder Form Solution / Reaction Mixture

Identify Solvent

Is Fume Hood Available? Polar (MeOH, Water, Acetone)
es No l

PPE: Nitrile Gloves (5mil) + STOP WORK PPE: Laminate (Silver Shield)
or PVA Gloves

Weighing / Transfer

Halogenated (DCM, Chloroform)

PPE: Double Nitrile Gloves

Lab Coat + Goggles Requires P100 Respirator +

Engineering: Sash at 18 inches Vented Balance Enclosure SIS

Standard Nitrile FAILS

Click to download full resolution via product page

Figure 1: PPE Selection Logic. Note the critical divergence for halogenated solvents where

standard nitrile gloves fail.

Operational Protocol: Step-by-Step Handling
Phase 1: Weighing & Transfer (Highest Risk)

The fine powder nature of 2-Chloro-6-nitropyridin-3-ol creates an inhalation risk during

transfer.
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e Preparation: Place the analytical balance inside the fume hood or a vented balance
enclosure. If this is impossible, use a static-free weighing funnel to minimize dust dispersal.

e Anti-Static Measures: Use an ionizing bar if available. Static charge can cause the powder to
"jump" onto gloves or cuffs.

e Technique: Do not dump the solid. Use a spatula to gently transfer into a tared vial. Cap the
vial immediately after transfer before removing it from the hood.

» Decontamination: Wipe the balance area with a wet paper towel (water/detergent)
immediately after use to capture invisible dust. Dispose of the towel as solid hazardous
waste.

Phase 2: Reaction Setup

» Addition: Add the solid to the solvent, not vice-versa, to prevent splashing of a concentrated
slurry.

o Temperature Control: If the reaction involves heating, ensure a reflux condenser is fitted
before heating begins. The nitro group decreases the thermal decomposition threshold;
never heat to dryness.

Phase 3: Waste Disposal[3][5]

e Solid Waste: Dispose of contaminated gloves, paper towels, and weigh boats in a container
labeled "Hazardous Waste - Toxic Solids."

e Liquid Waste: Segregate into "Halogenated Organic Waste" streams. Do not mix with strong
oxidizers (e.g., nitric acid waste) as this may trigger nitration/decomposition.

Emergency Response Procedures

In the event of exposure, immediate action mitigates long-term injury.[5][7] The presence of the
chlorine and nitro groups suggests potential for delayed pulmonary edema if inhaled in quantity.
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1. Remove Clothing
2. Rinse 15 min (Soap+Water)

Dermal Exposure
3. Do NOT use alcohol

y

1. Eye Wash Station (15 min)
Ocular Exposure 2. Hold Eyelids Open
3. Seek Ophthalmologist

Report to HSE &
Seek Medical Attention

Incident Occurs Identify Type

1. Move to Fresh Air
2. Oxygen if breathing difficult
3. Monitor for Edema

Inhalation

Click to download full resolution via product page

Figure 2: Emergency Response Workflow. Note: Alcohol increases skin permeability and must
be avoided during decontamination.

Specific First Aid Notes:

» Skin: Do not use organic solvents (ethanol/acetone) to wash skin. This will dissolve the
compound and drive it deeper into the dermis. Use copious soap and water only.

e Eyes: Speed is critical. The chloronitropyridine structure is acidic and corrosive to corneal
tissue.
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Disclaimer: This guide is based on the chemical properties of 2-Chloro-6-nitropyridin-3-ol and
standard industrial hygiene practices for functionalized pyridines. Always consult the specific
Safety Data Sheet (SDS) provided by your vendor before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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